![molecular formula C18H33NO4 B3028865 3-Hydroxy-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide CAS No. 364749-99-5](/img/structure/B3028865.png)
3-Hydroxy-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide
Overview
Description
“3-Hydroxy-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide” is a chemical compound with the molecular formula C18H33NO4 . It has an average mass of 327.459 Da and a monoisotopic mass of 327.240967 Da . This compound is also known by other names such as “3-Hydroxy-tetradecanoic acid (2-oxo-tetrahydro-furan-3-yl)-amide” and "Tetradecanamide, 3-hydroxy-N-[(3S)-tetrahydro-2-oxo-3-furanyl]-" .
Molecular Structure Analysis
The molecular structure of “3-Hydroxy-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide” is defined by its molecular formula, C18H33NO4 . The compound has one defined stereocenter . For more detailed structural analysis, specialized software or tools that can visualize molecular structures would be helpful.Scientific Research Applications
Isolation and Structural Characterization
A study identified compounds from the acetone extract of the flower disc of Helianthus annuus L., including ceramides with structural resemblance to 3-Hydroxy-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide, highlighting its significance in natural product chemistry and potential applications in understanding plant-derived ceramides (Suo & Yang, 2014).
In a crystallographic study, bis[(5-oxooxolan-3-yl)triphenylphosphanium] hexaiodidotellurate(IV) was analyzed, showcasing the structural intricacies and potential applications of oxolan-3-yl derivatives in material sciences and crystal engineering (Närhi, Oilunkaniemi & Laitinen, 2014).
Antimicrobial Activity
Research on Salvadora oleoides led to the isolation of Salvadoramide, structurally related to 3-Hydroxy-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide, and demonstrated antimicrobial potential, indicating the compound's role in developing new antimicrobial agents (Khalid et al., 2019).
A study on endophytic Botryosphaeria dothidea from Melia azedarach isolated compounds including 3-hydroxy-N-(1-hydroxy-3-methylpentan-2-yl)-5-oxohexanamide, highlighting the potential of such compounds in antimicrobial, antioxidant, and cytotoxic applications (Xiao et al., 2014).
Mechanism of Action
Target of Action
3-Hydroxy-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide, also known as Tetradecanamide, 3-hydroxy-N-[(3S)-tetrahydro-2-oxo-3-furanyl]-, is a type of N-acyl-amino acid
Result of Action
As an N-acyl-amino acid, it may have a variety of potential effects, but these would depend on its specific targets and mode of action .
properties
IUPAC Name |
3-hydroxy-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H33NO4/c1-2-3-4-5-6-7-8-9-10-11-15(20)14-17(21)19-16-12-13-23-18(16)22/h15-16,20H,2-14H2,1H3,(H,19,21)/t15?,16-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKQUESGRCDRZTI-LYKKTTPLSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC(CC(=O)NC1CCOC1=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCC(CC(=O)N[C@H]1CCOC1=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H33NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60447836 |
Source
|
| Record name | 3-hydroxy-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60447836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide | |
CAS RN |
364749-99-5 |
Source
|
| Record name | 3-hydroxy-N-[(3S)-2-oxooxolan-3-yl]tetradecanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60447836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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